![molecular formula C7H19Cl2N5 B6269000 (3-aminopropyl)(4-azidobutyl)amine dihydrochloride CAS No. 148736-30-5](/img/no-structure.png)
(3-aminopropyl)(4-azidobutyl)amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-Aminopropyl)(4-azidobutyl)amine dihydrochloride, also known as 3AB-ABA, is an organic compound with a wide range of applications in the scientific research field. It is a derivative of the amine group, and is a colorless, water-soluble solid. 3AB-ABA has been used in a variety of experiments, including in the synthesis and characterization of peptides, in the development of peptide drugs, and in the study of enzymatic reactions.
Scientific Research Applications
- Bioorthogonal Labeling : The azide group in this compound is a powerful bioorthogonal functional group. Researchers use it for selective labeling of biomolecules (e.g., proteins, nucleic acids) in complex biological systems. The azide reacts specifically with alkyne or cyclooctyne groups via copper-catalyzed or strain-promoted click chemistry, enabling precise visualization and tracking of cellular processes .
Chemical Biology and Bioconjugation
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3-aminopropyl)(4-azidobutyl)amine dihydrochloride involves the reaction of 3-aminopropylamine with 4-azidobutyl chloride in the presence of a base to form the desired product. The product is then purified and converted to the dihydrochloride salt form.", "Starting Materials": [ "3-aminopropylamine", "4-azidobutyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: 3-aminopropylamine is dissolved in a suitable solvent (e.g. ethanol) and cooled to 0-5°C.", "Step 2: 4-azidobutyl chloride is added dropwise to the reaction mixture while stirring.", "Step 3: The reaction mixture is stirred at room temperature for several hours until TLC analysis indicates complete conversion of the starting material.", "Step 4: The reaction mixture is quenched with water and extracted with a suitable organic solvent (e.g. ethyl acetate).", "Step 5: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain the crude product.", "Step 6: The crude product is purified by column chromatography using a suitable stationary phase and eluent.", "Step 7: The purified product is dissolved in a suitable solvent (e.g. ethanol) and treated with hydrochloric acid to form the dihydrochloride salt.", "Step 8: The dihydrochloride salt is isolated by filtration, washed with a suitable solvent (e.g. diethyl ether), and dried under vacuum." ] } | |
CAS RN |
148736-30-5 |
Molecular Formula |
C7H19Cl2N5 |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.